![molecular formula C16H13F2N3OS B2581185 N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2,6-difluorobenzamide CAS No. 2034343-95-6](/img/structure/B2581185.png)
N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2,6-difluorobenzamide
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Description
N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2,6-difluorobenzamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of a specific type of enzyme called poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that is involved in DNA repair, and its inhibition can lead to the death of cancer cells.
Scientific Research Applications
Heterocyclic Synthesis and Antitumor Evaluation
Studies have demonstrated the synthesis of various heterocyclic derivatives incorporating thiophene and pyrazole structures, which are relevant to the chemical structure of interest. For instance, the work by Shams et al. (2010) on synthesizing different heterocyclic derivatives comprising thiophene, thiazole, pyrazole, and other rings showcases the potential of such compounds in antitumor applications. These compounds were evaluated for their antiproliferative activity against various cancer cell lines, revealing promising inhibitory effects.
Synthesis and Biological Activities of Heterocyclic Compounds
Another study by Aly et al. (2017) focused on the synthesis of 5-aminopyrazoles from reactions of amidrazones with activated nitriles. This research provides valuable insights into the synthetic pathways and potential biological activities of pyrazole-containing compounds, suggesting avenues for further exploration in the context of the specified compound.
Antioxidant and Antimicrobial Applications
The study by Chkirate et al. (2019) on the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes highlights the significance of such compounds in developing materials with potential antioxidant and antimicrobial activities. These findings underscore the broader applicability of heterocyclic compounds in medicinal chemistry and material science.
Anti-Tumor Agents Incorporating Thiophene Moiety
Research on bis-pyrazolyl-thiazoles incorporating the thiophene moiety, as reported by Gomha et al. (2016), provides evidence of the anti-tumor potential of such structures. The evaluation of these compounds against hepatocellular carcinoma cell lines indicated promising activities, which could be relevant for the development of new anticancer drugs.
properties
IUPAC Name |
2,6-difluoro-N-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2N3OS/c17-11-4-1-5-12(18)15(11)16(22)19-10-13(14-6-2-9-23-14)21-8-3-7-20-21/h1-9,13H,10H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHYOSSNUXDSJAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)NCC(C2=CC=CS2)N3C=CC=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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